Cas no 827323-01-3 (Benzenesulfonamide, 4-[3-(4-methylphenoxy)-1-piperidinyl]-)

• Product name: Benzenesulfonamide, 4-[3-(4-methylphenoxy)-1-piperidinyl]-
• CAS No: 827323-01-3
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.44388
• CID: 684720
• PubChem ID: 71417521

Benzenesulfonamide, 4-[3-(4-methylphenoxy)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[3-(4-methylphenoxy)-1-piperidinyl]-
• 4-[3-(4-methylphenoxy)piperidin-1-yl]benzenesulfonamide
• DTXSID10836857
• 827323-01-3
• 4-[3-(4-Methylphenoxy)piperidin-1-yl]benzene-1-sulfonamide

• Inchi： InChI=1S/C18H22N2O3S/c1-14-4-8-16(9-5-14)23-17-3-2-12-20(13-17)15-6-10-18(11-7-15)24(19,21)22/h4-11,17H,2-3,12-13H2,1H3,(H2,19,21,22)
• InChI Key： FZILHWWGOCOZRY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OC2CCCN(C2)C3=CC=C(C=C3)S(=O)(=O)N

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81Ų